Cas no 1502105-87-4 (2-nitro-5-(piperazin-1-yl)methylphenol)
1502105-87-4 structure
Product Name:2-nitro-5-(piperazin-1-yl)methylphenol
CAS No:1502105-87-4
MF:C11H15N3O3
MW:237.255102396011
CID:6247116
PubChem ID:82510817
Update Time:2025-09-27
2-nitro-5-(piperazin-1-yl)methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-nitro-5-(piperazin-1-yl)methylphenol
- 2-nitro-5-[(piperazin-1-yl)methyl]phenol
- EN300-1825786
- 1502105-87-4
-
- Inchi: 1S/C11H15N3O3/c15-11-7-9(1-2-10(11)14(16)17)8-13-5-3-12-4-6-13/h1-2,7,12,15H,3-6,8H2
- InChI Key: QKLWEJJGOHVEAZ-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CN1CCNCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 237.11134135g/mol
- Monoisotopic Mass: 237.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.3Ų
2-nitro-5-(piperazin-1-yl)methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825786-0.05g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 0.05g |
$612.0 | 2023-09-19 | ||
| Enamine | EN300-1825786-0.1g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 0.1g |
$640.0 | 2023-09-19 | ||
| Enamine | EN300-1825786-0.25g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 0.25g |
$670.0 | 2023-09-19 | ||
| Enamine | EN300-1825786-0.5g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 0.5g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1825786-1.0g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1825786-2.5g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 2.5g |
$1428.0 | 2023-09-19 | ||
| Enamine | EN300-1825786-5.0g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1825786-10.0g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1825786-1g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 1g |
$728.0 | 2023-09-19 | ||
| Enamine | EN300-1825786-5g |
2-nitro-5-[(piperazin-1-yl)methyl]phenol |
1502105-87-4 | 5g |
$2110.0 | 2023-09-19 |
2-nitro-5-(piperazin-1-yl)methylphenol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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